Cas no 1226438-73-8 (4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yl-N-2-(trifluoromethyl)phenylpiperidine-1-carboxamide)

• Product Name: 4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yl-N-2-(trifluoromethyl)phenylpiperidine-1-carboxamide
• CAS No: 1226438-73-8
• MF: C₁₉H₁₇F₃N₄O₂S
• MW: 422.424093008041
• CID: 6303184
• PubChem ID: 49675923
• Update Time: 2025-07-09

4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yl-N-2-(trifluoromethyl)phenylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yl-N-2-(trifluoromethyl)phenylpiperidine-1-carboxamide
• 4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]-N-[2-(trifluoromethyl)phenyl]piperidine-1-carboxamide
• F5498-0263
• VU0645526-1
• 1226438-73-8
• AKOS024511456
• 4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)-N-(2-(trifluoromethyl)phenyl)piperidine-1-carboxamide

• Inchi： 1S/C19H17F3N4O2S/c20-19(21,22)13-4-1-2-5-14(13)23-18(27)26-9-7-12(8-10-26)16-24-25-17(29-16)15-6-3-11-28-15/h1-6,11-12H,7-10H2,(H,23,27)
• InChI Key： APMXBRXWAZPCLN-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CO2)=NN=C1C1CCN(C(NC2C=CC=CC=2C(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 422.10243146g/mol
• Monoisotopic Mass: 422.10243146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.5Ų

Additional information on 4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yl-N-2-(trifluoromethyl)phenylpiperidine-1-carboxamide

4-(5-(Furan-2-yl)-1,3,4-thiadiazol-2-yl)-N-(2-(trifluoromethyl)phenyl)piperidine-1-carboxamide (CAS No. 1226438-73-8)

The compound 4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)-N-(2-(trifluoromethyl)phenyl)piperidine-1-carboxamide (CAS No. 1226438-73-8) is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a thiadiazole ring system with a furan moiety and a trifluoromethyl group. The presence of these functional groups makes it an interesting subject for both academic and industrial studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies to optimize the reaction conditions for its preparation. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. The incorporation of the thiadiazole ring system is particularly challenging due to its sensitivity to certain reaction conditions. However, recent studies have demonstrated that the use of specific catalysts and solvents can enhance the stability of this structure during synthesis.

The furan moiety in this compound plays a crucial role in its electronic properties. Furan is known for its aromaticity and ability to participate in various π-interactions, which can influence the overall reactivity of the molecule. In this case, the furan group is attached to the thiadiazole ring at position 5, creating a conjugated system that enhances the molecule's stability and reactivity. This structural feature has been exploited in several applications, including as a building block for more complex molecules.

The trifluoromethyl group attached to the phenyl ring introduces significant electron-withdrawing effects into the molecule. This substitution pattern not only alters the electronic properties but also increases the lipophilicity of the compound. Such modifications are often desirable in drug design as they can improve bioavailability and pharmacokinetic profiles. Recent studies have explored the impact of this substitution on the compound's interaction with biological targets, revealing promising results in terms of binding affinity and selectivity.

The piperidine carboxamide core of this compound adds another layer of complexity to its structure. Piperidine is a six-membered amine-containing ring that contributes to the molecule's flexibility and ability to form hydrogen bonds. The carboxamide group further enhances these properties by introducing additional sites for interaction with biological macromolecules such as proteins and nucleic acids. This makes the compound an attractive candidate for applications in medicinal chemistry, particularly in areas such as enzyme inhibition and receptor targeting.

Recent research has focused on evaluating the biological activity of this compound against various disease-relevant targets. For example, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The combination of its structural features—such as the thiadiazole, furan, and trifluoromethyl groups—has been shown to enhance its ability to bind to these targets with high specificity. Additionally, preliminary toxicity studies suggest that this compound exhibits low cytotoxicity at therapeutic concentrations, making it a promising lead for drug development.

In terms of applications beyond medicinal chemistry, this compound has also shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its compatibility with various deposition techniques commonly used in electronics manufacturing.

The synthesis and characterization of 4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)-N-(2-(trifluoromethyl)phenyl)piperidine-1-carboxamide (CAS No. 1226438-73-) represent a significant advancement in organic chemistry. Its versatile structure and diverse functional groups make it a valuable tool for both fundamental research and applied development across multiple disciplines.